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Introduction

Polyisobutylene (PIB) is a versatile synthetic polymer widely employed as a viscosity modifier
(VM) and viscosity index (VI) improver in the formulation of a broad range of lubricants.[1] Its
primary function is to mitigate the natural tendency of a lubricant's viscosity to change with
temperature, ensuring more stable and predictable performance under varying operating
conditions.[2] PIBs are available in various molecular weights, which dictates their physical
properties like viscosity and tackiness.[3][4] Low molecular weight PIBs are typically used in
applications such as two-stroke engine oils, gear oils, and hydraulic fluids, while higher
molecular weight versions are utilized for their thickening efficiency.[1]

The addition of PIB to a base oil enhances its viscosity index, meaning the oil maintains its
desired viscosity over a wider temperature range.[2][5] This is crucial for applications like
automotive engines, which experience cold starts and high operating temperatures.[6]
Furthermore, PIB is known for its excellent shear stability, which is the ability to resist
mechanical degradation under high-stress conditions, a critical attribute for maintaining
lubricant integrity and performance.[4][7] These characteristics contribute to reduced friction
and wear, improved fuel economy, and extended equipment life.[8]
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These application notes provide a comprehensive overview of the use of polyisobutylene as a
viscosity modifier in lubricants, including its effects on key performance parameters, detailed
experimental protocols for evaluation, and a summary of quantitative data.

Key Performance Characteristics

The effectiveness of polyisobutylene as a viscosity modifier is evaluated based on several
key performance characteristics. The selection of a specific grade of PIB is often a balance
between desired thickening efficiency, shear stability, and low-temperature performance.[7]

« Viscosity Index (V1) Improvement: A primary function of PIB is to increase the viscosity index
of the lubricant.[5] A higher VI indicates a smaller change in viscosity with temperature,
which is highly desirable for most lubricant applications.[2]

o Shear Stability: Lubricants in service are subjected to high mechanical stresses that can
break down the polymer chains of viscosity modifiers, leading to a permanent loss of
viscosity. PIB is known for its good to excellent shear stability, particularly in comparison to
other viscosity modifiers like polymethacrylates.[4][7] The Shear Stability Index (SSI) is a
measure of this degradation, with a lower SSI indicating better shear stability.

o Thermal and Oxidative Stability: Lubricants are often exposed to high temperatures and
oxidative environments. PIB generally exhibits good thermal and oxidative stability, which is
crucial for preventing the formation of sludge and deposits and for extending the lubricant's
service life.[4]

¢ Thickening Efficiency: The ability of PIB to increase the viscosity of a base oil is a key
consideration. Higher molecular weight PIBs are more effective thickeners.[6]

o Low-Temperature Performance: While effective at high temperatures, some grades of PIB
can have a negative impact on the low-temperature fluidity of lubricants. This is a critical
consideration for applications that require good cold-start performance.[4]

Data Presentation: Quantitative Effects of
Polyisobutylene
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The following tables summarize the quantitative effects of different grades and concentrations

of polyisobutylene on the properties of lubricants.

Table 1: Properties of Various Polyisobutylene Grades

Viscosity at 40°C

Viscosity at 100°C

Viscosity Index

PIB Grade
(cSt) (cSt) (ASTM D2270)
PIB 190 cSt 4,650 190 145
PIB 230 cSt 5,600 230 150
PIB 500 cSt 15,000 500 175
PIB 640 cSt 18,600 640 191
PIB 700 cSt 22,500 700 198
PIB 1500 cSt 48,000 1,500 230
Data sourced from a BASF technical datasheet.[9]
Table 2: Performance of Polyisobutylene in PAO 6 Base Oil
. . KRL Shear
. ) . . Viscosity .
. Viscosity at Viscosity at Stability (20h,
Formulation Index (ASTM . .
40°C (cSt) 100°C (cSt) % Viscosity
D2270)
Loss)
42% PIB 190 cSt
) 156 17.6 124 <1.0%
in PAO 6
28% PIB 1500
150 19.1 145 2.1%

cStin PAO 6

Data sourced from a BASF technical datasheet.[9]

Table 3: Shear Stability of Select Polyisobutylene-Based Viscosity Modifiers
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Shear Stability .
Typical Treat Level

Product Polymer Type Index (PSSI, ASTM
(wt %)
D6278)

Low Molecular Weight

PIB950 <25 05-3.0
PIB

V-176 PIB in paraffinic oil Good 05-20
High concentrate PIB

V-178 _ o Good 05-20
in paraffinic oil

V-188 OCP tackifier Excellent 0.5-2.0
Liquid OCP viscosity

V-158F 45 5-10

modifier

Data compiled from various sources.[10]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of
polyisobutylene as a viscosity modifier in lubricants.

Protocol for Determining Kinematic Viscosity and
Viscosity Index

4.1.1 Objective: To measure the kinematic viscosity of the lubricant at 40°C and 100°C and to
calculate the Viscosity Index (VI).

4.1.2 Referenced Standards:

o ASTM D445: Standard Test Method for Kinematic Viscosity of Transparent and Opaque
Liquids.

o« ASTM D2270: Standard Practice for Calculating Viscosity Index from Kinematic Viscosity at
40°C and 100°C.

4.1.3 Materials and Apparatus:
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o Calibrated glass capillary viscometer (e.g., Cannon-Fenske or Ubbelohde).

» Constant temperature bath, capable of maintaining temperatures within +0.02°C.

o Thermometer with an accuracy of £0.02°C.

e Timer with a resolution of 0.1 seconds.

e Sample of lubricant formulated with polyisobutylene.

e Solvents for cleaning the viscometer.

4.1.4 Procedure:

o Select a viscometer with a capillary size appropriate for the expected viscosity of the sample.

» Charge the viscometer with the lubricant sample in accordance with the viscometer's
instructions.

e Place the charged viscometer in the constant temperature bath set to 40°C, ensuring it is
held vertically.

» Allow the sample to equilibrate to the bath temperature for at least 30 minutes.

» Using suction or pressure, draw the liquid up through the capillary to a point above the upper
timing mark.

» Release the suction or pressure and allow the liquid to flow freely down the capillary.

» Start the timer as the meniscus of the liquid passes the upper timing mark and stop the timer
as it passes the lower timing mark.

e Record the flow time in seconds.

» Repeat the measurement at least twice. The flow times should be within the acceptable
repeatability limits specified in ASTM D445.

» Repeat steps 3-9 with the constant temperature bath set to 100°C.
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e Clean the viscometer thoroughly with appropriate solvents and dry it.
4.1.5 Calculation:

o Calculate the kinematic viscosity (v) at each temperature using the following equation: v=C
* t where:

o v is the kinematic viscosity in centistokes (cSt).
o C is the calibration constant of the viscometer in cSt/s.
o tis the average flow time in seconds.

» Using the kinematic viscosities at 40°C (U) and 100°C (Y), calculate the Viscosity Index (V1)
according to the procedures outlined in ASTM D2270. The calculation involves using tables
or formulas to determine the values of L and H based on the kinematic viscosity at 100°C.

o For VI<100: VI=[(L-U)/(L-H)*100
o For VI > 100: VI = [((antilog N) - 1) / 0.00715] + 100, where N = (log H - log U) / log Y

o L and H are values from the ASTM D2270 standard based on the kinematic viscosity at
100°C.

Protocol for Evaluating Shear Stability

4.2.1 Objective: To evaluate the shear stability of the lubricant containing polyisobutylene by
measuring the permanent viscosity loss after being subjected to high shear stress.

4.2 .2 Referenced Standard:

o ASTM D6278: Standard Test Method for Shear Stability of Polymer Containing Fluids Using
a European Diesel Injector Apparatus.

4.2.3 Materials and Apparatus:
o Diesel injector apparatus as specified in ASTM D6278.

o Apparatus for measuring kinematic viscosity (as per Protocol 4.1).
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e Sample of lubricant formulated with polyisobutylene.

4.2.4 Procedure:

Measure the initial kinematic viscosity of the unsheared lubricant sample at 100°C according
to the procedure in Protocol 4.1.

Introduce the lubricant sample into the reservoir of the diesel injector apparatus.

Bring the sample to the specified test temperature.

Operate the apparatus to pass the fluid through the diesel injector nozzle for a specified
number of cycles (typically 30 cycles for this standard).

Collect the sheared sample from the apparatus.

Measure the final kinematic viscosity of the sheared lubricant sample at 100°C according to
the procedure in Protocol 4.1.

4.2.5 Calculation:

o Calculate the percentage viscosity loss using the following formula: Viscosity Loss (%) = [
(v_initial - v_final) / v_initial ] * 100 where:

o v_linitial is the initial kinematic viscosity at 100°C.
o v_final is the final kinematic viscosity at 100°C after shearing.

e The Permanent Shear Stability Index (PSSI) can also be calculated if the viscosity of the
base oil without the polymer is known.

Visualizations

The following diagrams illustrate the experimental workflow for evaluating a lubricant with a PIB
viscosity modifier and the logical relationships between PIB properties and lubricant
performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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